Cas no 80404-23-5 (Acetovanillone-d3)

• Product Name: Acetovanillone-d3
• CAS No: 80404-23-5
• MF: C₉H₁₀O₃
• MW: 169.192388057709
• CID: 985596
• PubChem ID: 529402
• Update Time: 2025-09-19

Acetovanillone-d3 Chemical and Physical Properties

Names and Identifiers

• Acetovanillone-d3
• 1-[4-hydroxy-2-(trideuteriomethoxy)phenyl]ethanone
• ACETOVANILLONE-D3,WHITE SOLID
• 1-(4-Hydroxy-3-Methoxyphenyl)ethanone-d3
• 2-Methoxy-4-acetylphenol-d3
• 3'-Methoxy-4'-hydroxyacetophenone-d3
• 4-Acetyl-2-Methoxyphenol-d3
• 4-Acetylguaiacol-d3
• 4'-Hydroxy-3'-Methoxy-ethanone-d3
• 4-Hydroxy-3-Methoxyphenyl-d3 Methyl Ketone
• 1-[4-hydroxy-2-(?H?)methoxyphenyl]ethan-1-one
• F91010
• 1-{4-Hydroxy-2-[(~2~H_3_)methyloxy]phenyl}ethan-1-one
• 80404-23-5
• DTXSID00746916
• AB93397
• SR-05000002395
• KBio2_004336
• KBioGR_002259
• 1-(4-hydroxy-2-methoxy-phenyl)ethanone
• W17789
• SR-05000002395-1
• SPBio_001927
• SCHEMBL1376231
• MFCD00038750
• Ethanone, 1-(4-hydroxy-2-methoxyphenyl)-
• Spectrum2_001924
• KBioSS_001768
• CCG-38491
• CS-0060838
• ISOPEONOL
• 4 inverted exclamation mark -Hydroxy-2 inverted exclamation mark -methoxyacetophenone
• PS-11644
• AKOS006345009
• EN300-1828040
• NCGC00095744-01
• 4'-Hydroxy-2'-methoxyacetophenone
• 1-(4-hydroxy-2-methoxyphenyl)ethanone
• isopaeonol
• KBio2_006904
• CHEBI:182392
• Spectrum5_000359
• Acetophenone, 4'-hydroxy-2'-methoxy
• 1-(4-Hydroxy-2-methoxyphenyl)ethan-1-one
• CHEMBL3039008
• SY253576
• KBio2_001768
• SDCCGMLS-0066866.P001
• SPECTRUM1400156
• Spectrum_001288
• BRD-K71175374-001-02-3
• 493-33-4
• Spectrum4_001770
• FT-0661058

• Inchi： 1S/C9H10O3/c1-6(10)7-3-4-8(11)9(5-7)12-2/h3-5,11H,1-2H3/i1D3
• InChI Key： DFYRUELUNQRZTB-FIBGUPNXSA-N
• SMILES： O=C(C1=CC=C(O)C(OC)=C1)C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 166.062994177g/mol
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 329.9±22.0 °C at 760 mmHg
• Flash Point: 135.7±15.8 °C
• Solubility: Soluble in DMSO (a little) \ methanol (a little)
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Acetovanillone-d3 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones